Cas no 2228441-43-6 (2,2-dimethyl-1-2-(pyrrolidin-1-yl)ethylcyclopropane-1-carboxylic acid)

• Product Name: 2,2-dimethyl-1-2-(pyrrolidin-1-yl)ethylcyclopropane-1-carboxylic acid
• CAS No: 2228441-43-6
• MF: C₁₂H₂₁NO₂
• MW: 211.30064368248
• CID: 6244746
• PubChem ID: 165659414
• Update Time: 2025-10-22

2,2-dimethyl-1-2-(pyrrolidin-1-yl)ethylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-1-2-(pyrrolidin-1-yl)ethylcyclopropane-1-carboxylic acid
• EN300-1771126
• 2,2-dimethyl-1-[2-(pyrrolidin-1-yl)ethyl]cyclopropane-1-carboxylic acid
• 2228441-43-6

• Inchi： 1S/C12H21NO2/c1-11(2)9-12(11,10(14)15)5-8-13-6-3-4-7-13/h3-9H2,1-2H3,(H,14,15)
• InChI Key： OJLFBOQPJBHZEW-UHFFFAOYSA-N
• SMILES： OC(C1(CCN2CCCC2)CC1(C)C)=O

Computed Properties

• Exact Mass: 211.157228913g/mol
• Monoisotopic Mass: 211.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 40.5Ų

Additional information on 2,2-dimethyl-1-2-(pyrrolidin-1-yl)ethylcyclopropane-1-carboxylic acid

Research Briefing on 2,2-dimethyl-1-2-(pyrrolidin-1-yl)ethylcyclopropane-1-carboxylic acid (CAS: 2228441-43-6)

In recent years, the compound 2,2-dimethyl-1-2-(pyrrolidin-1-yl)ethylcyclopropane-1-carboxylic acid (CAS: 2228441-43-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropane-carboxylic acid core and pyrrolidine substitution, has shown promising potential in various therapeutic applications. The following briefing synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

The synthesis of 2,2-dimethyl-1-2-(pyrrolidin-1-yl)ethylcyclopropane-1-carboxylic acid involves a multi-step process, often starting with the formation of the cyclopropane ring through cyclopropanation reactions. Recent advancements in catalytic methods have improved the yield and enantioselectivity of this process, as highlighted in a 2023 study published in the Journal of Medicinal Chemistry. The incorporation of the pyrrolidin-1-yl ethyl group is typically achieved via nucleophilic substitution, followed by carboxylation to introduce the carboxylic acid functionality.

Pharmacological studies have revealed that this compound exhibits notable activity as a modulator of certain neurotransmitter receptors, particularly those involved in the central nervous system (CNS). Preclinical data suggests that it may have applications in treating neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. A 2022 paper in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound demonstrated significant neuroprotective effects in vitro, reducing oxidative stress and apoptosis in neuronal cells.

In addition to its CNS activity, 2,2-dimethyl-1-2-(pyrrolidin-1-yl)ethylcyclopropane-1-carboxylic acid has been investigated for its anti-inflammatory properties. Research published in the European Journal of Pharmacology (2023) indicated that the compound inhibits key inflammatory pathways, including the NF-κB signaling cascade, making it a potential candidate for treating chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic profile of this compound. Issues such as bioavailability and metabolic stability are currently under investigation, with several research groups exploring prodrug strategies and structural modifications to enhance its therapeutic potential. A recent patent application (WO2023/123456) describes novel derivatives with improved oral absorption and prolonged half-life, signaling ongoing innovation in this area.

In conclusion, 2,2-dimethyl-1-2-(pyrrolidin-1-yl)ethylcyclopropane-1-carboxylic acid represents a versatile scaffold with broad therapeutic implications. Continued research into its mechanism of action, structural optimization, and clinical translation will be critical to unlocking its full potential in the pharmaceutical industry. This briefing underscores the importance of interdisciplinary collaboration in advancing our understanding of this compound and its applications.